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Compound of Interest

Compound Name: Nerone

Cat. No.: B1595471

A comprehensive search for public data on the preliminary toxicity screening of the fragrance
ingredient Nerone (CAS 31375-17-4) has revealed a significant lack of detailed toxicological
studies required to generate an in-depth technical guide. While basic hazard information is
available, the specific quantitative data, experimental protocols, and mechanistic pathway
information necessary for a comprehensive safety assessment are not present in the public
domain.

Nerone, chemically identified as 1-(p-menth-1-en-6-yl)propan-1-one, is primarily used in
perfume compositions for soaps, detergents, and cosmetic preparations.[1] Its use as a
fragrance ingredient is documented by the International Fragrance Association (IFRA).[2]

Publicly accessible safety data is limited and presents some contradictions. One chemical
supplier database notes it as a skin irritant and a flammable liquid, assigning it the obsolete
European hazard code "Xn" (Harmful) and risk statement "R22" (Harmful if swallowed).[1]
However, the PubChem database indicates that Nerone does not meet the criteria for GHS
(Globally Harmonized System of Classification and Labelling of Chemicals) hazards in the
majority of notifications submitted.[2] Another source suggests it may cause skin irritation in
concentrated forms.[3]

The core requirements for the requested technical guide—including quantitative data for
structured tables, detailed experimental protocols, and signaling pathway diagrams—cannot be
fulfilled due to the absence of the following critical information in public sources:

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1595471?utm_src=pdf-interest
https://www.benchchem.com/product/b1595471?utm_src=pdf-body
https://www.benchchem.com/product/b1595471?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9312355.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nerone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9312355.htm
https://www.benchchem.com/product/b1595471?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Nerone
https://cymitquimica.com/cas/31375-17-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« In Vitro Cytotoxicity Data: No studies detailing the cytotoxic effects of Nerone on various cell
lines (e.g., IC50 values) were found.

o Genotoxicity Data: There is no publicly available information from standard genotoxicity
assays such as the Ames test, micronucleus assay, or chromosomal aberration test.

e Acute Systemic Toxicity Data: No Median Lethal Dose (LD50) values from oral, dermal, or
inhalation studies in animal models are available.

» Repeated Dose Toxicity Data: Information on the effects of sub-acute, sub-chronic, or
chronic exposure to Nerone is not available.

» Mechanistic/Signaling Pathway Data: No studies were identified that investigate the
molecular mechanisms of action or potential signaling pathways affected by Nerone.

Without access to proprietary industry safety evaluations or unpublished academic research, a
detailed preliminary toxicity screening guide that meets the specified requirements cannot be
constructed. The creation of the requested data tables, protocol descriptions, and workflow
diagrams is therefore not possible at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NERONE | 31375-17-4 [chemicalbook.com]

2. Nerone | C13H220 | CID 35785 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. CAS 31375-17-4: Nerone | CymitQuimica [cymitquimica.com]

« To cite this document: BenchChem. [Preliminary Toxicity Profile of Nerone: Data Not Publicly
Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159547 1#preliminary-toxicity-screening-of-nerone]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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